Cas no 35021-10-4 (L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)
35021-10-4 structure
Product Name:L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
CAS No:35021-10-4
MF:C20H29N3O4S
MW:407.526963949203
MDL:MFCD00067618
CID:295272
PubChem ID:44145304
Update Time:2025-04-19
L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
- dansyl-(S)-alanine
- Dansyl-L-alanine piperidinium salt
- N-{[5-(dimethylamino)naphthalen-1-yl]sulfonyl}alanine
- N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-DL-alanine, compound with piperidine (1:1)
- 35021-10-4
- N-[5-(Dimethylamino)naphthalene-1-sulfonyl]alanine--piperidine (1/1)
- 83803-55-8
- EINECS 280-873-4
- DTXSID701003864
-
- MDL: MFCD00067618
- Inchi: 1S/C15H18N2O4S.C5H11N/c1-10(15(18)19)16-22(20,21)14-9-5-6-11-12(14)7-4-8-13(11)17(2)3;1-2-4-6-5-3-1/h4-10,16H,1-3H3,(H,18,19);6H,1-5H2
- InChI Key: YCUBRLRZPHPCLI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NC(C(=O)O)C)(=O)=O.N1CCCCC1
Computed Properties
- Exact Mass: 322.09884
- Monoisotopic Mass: 407.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 531
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Density: 1.342
- Boiling Point: 526°C at 760 mmHg
- Flash Point: 271.9°C
- Refractive Index: 1.629
- PSA: 86.71
- LogP: 3.12890
L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1000513-1g |
piperidin-1-ium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate |
35021-10-4 | 95% | 1g |
$1580 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1000513-5g |
piperidin-1-ium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate |
35021-10-4 | 95% | 5g |
$2000 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1000513-5g |
piperidin-1-ium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate |
35021-10-4 | 95% | 5g |
$2000 | 2025-02-28 |
L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
35021-10-4 (L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-) Related Products
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